Cas no 1225558-56-4 (2-(2-propyl-1H-imidazol-1-yl)acetic acid)

• Product Name: 2-(2-propyl-1H-imidazol-1-yl)acetic acid
• CAS No: 1225558-56-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1102346
• PubChem ID: 58571266
• Update Time: 2025-05-21

2-(2-propyl-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-propyl-1H-Imidazole-1-acetic acid
• 2-(2-propyl-1H-imidazol-1-yl)acetic acid
• 1H-Imidazole-1-acetic acid, 2-propyl-

• Inchi： 1S/C8H12N2O2/c1-2-3-7-9-4-5-10(7)6-8(11)12/h4-5H,2-3,6H2,1H3,(H,11,12)
• InChI Key： SDGAYUBNZDDUDC-UHFFFAOYSA-N
• SMILES： C1(CCC)N(CC(O)=O)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-propyl-1H-imidazol-1-yl)acetic acid

Introduction to 2-(2-propyl-1H-imidazol-1-yl)acetic Acid (CAS No: 1225558-56-4)

2-(2-propyl-1H-imidazol-1-yl)acetic acid, a compound with the CAS number 1225558-56-4, is an organic chemical that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its imidazole ring, a five-membered heterocyclic structure, which imparts unique chemical properties and reactivity. The presence of the propyl group attached to the imidazole ring further enhances its versatility, making it a valuable building block in various chemical reactions and applications.

The synthesis of 2-(2-propyl-1H-imidazol-1-yl)acetic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-mediated transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, ensuring scalability for industrial applications.

One of the most promising applications of 2-(2-propyl-1H-imidazol-1-yl)acetic acid lies in its role as an intermediate in drug discovery. The compound's ability to form stable complexes with metal ions has been leveraged in the development of novel coordination compounds with potential anti-cancer and anti-inflammatory activities. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines, suggesting its potential as a lead molecule for therapeutic agents.

In addition to its pharmaceutical applications, CAS No: 1225558-56-4 has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. The compound's ability to undergo polymerization under mild conditions has led to the development of high-performance materials with enhanced mechanical and thermal stability. Recent research in *Macromolecules* highlights its use as a monomer in the production of stimuli-responsive polymers, which can find applications in drug delivery systems and smart textiles.

The environmental impact of 2-(2-propyl-1H-imidazol-1-yl)acetic acid has also been a topic of interest among scientists. Studies conducted by environmental chemists have assessed its biodegradability and toxicity profiles, providing critical insights into its safe handling and disposal. According to findings published in *Environmental Science & Technology*, the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity.

From a structural perspective, CAS No: 1225558-56-4 features a propyl group attached to the imidazole ring at position 2, while an acetic acid moiety is located at position 1. This arrangement creates steric and electronic effects that influence the compound's reactivity and selectivity in various chemical transformations. Computational studies using density functional theory (DFT) have provided detailed insights into its electronic structure, revealing key interactions that govern its reactivity in nucleophilic aromatic substitution reactions.

Recent advancements in green chemistry have also inspired innovative approaches to utilizing CAS No: 1225558-56-4 in sustainable processes. For example, researchers have explored its use as a catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high efficiency. These developments underscore the compound's versatility and potential for contributing to environmentally friendly chemical manufacturing practices.

In conclusion, CAS No: 1225558-56_4, or _ CAS No: 1_, stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique properties, coupled with recent research breakthroughs, position it as a valuable tool for addressing diverse challenges across multiple disciplines. As scientists continue to explore its potential applications, this compound is poised to play an increasingly significant role in shaping future innovations.